Cas no 887219-43-4 (2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)
2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-ethyl-5-[(3-methoxyphenyl)-(4-methylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
- 2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
-
- Inchi: 1S/C19H25N5O2S/c1-4-15-20-19-24(21-15)18(25)17(27-19)16(23-10-8-22(2)9-11-23)13-6-5-7-14(12-13)26-3/h5-7,12,16,25H,4,8-11H2,1-3H3
- InChI Key: CUJPXWWSTFIULO-UHFFFAOYSA-N
- SMILES: N1=C(CC)N=C2SC(C(C3=CC=CC(OC)=C3)N3CCN(C)CC3)=C(O)N12
2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2631-0394-2μmol |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-5μmol |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-10μmol |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-20μmol |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-1mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-2mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-3mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-4mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-5mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2631-0394-10mg |
2-ethyl-5-[(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887219-43-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
Introduction to 2-Ethyl-5-(3-Methoxyphenyl)(4-Methylpiperazin-1-yl)methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-ol (CAS No. 887219-43-4)
2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887219-43-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazolo-thiazole core and functional groups such as an ethyl group, a methoxyphenyl moiety, and a methylpiperazine substituent. These structural elements contribute to its potential therapeutic applications and biological activities.
The triazolo-thiazole scaffold is a well-known motif in medicinal chemistry due to its ability to modulate various biological targets. The presence of the methoxyphenyl group and the methylpiperazine substituent further enhances the compound's pharmacological profile by influencing its solubility, lipophilicity, and receptor binding affinity. Recent studies have highlighted the importance of these structural features in optimizing the therapeutic potential of similar compounds.
In terms of its chemical properties, 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in both in vitro and in vivo experiments. The compound's stability is crucial for maintaining its integrity during storage and handling, which is essential for consistent results in research settings.
The biological activities of 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol have been extensively studied. One of the key areas of interest is its potential as an antitumor agent. Preclinical studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The mechanism of action involves the inhibition of specific signaling pathways that are crucial for tumor growth and survival.
Additionally, recent research has explored the compound's anti-inflammatory properties. In vitro studies have demonstrated that 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has also been investigated. Studies have shown that it has favorable absorption properties when administered orally or intravenously. The compound is rapidly distributed throughout the body and exhibits a moderate half-life, which allows for sustained therapeutic effects. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.
In terms of safety and toxicity profiles, preliminary studies indicate that 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has a favorable safety margin. Animal studies have not shown significant toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are required before advancing to clinical trials.
The development of new therapeutic agents often involves extensive structure/activity relationship (SAR) studies to optimize the chemical structure for improved efficacy and reduced side effects. In the case of 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol, researchers have conducted SAR studies to identify key structural modifications that enhance its biological activities. For example, substituting different functional groups on the triazolo-thiazole core or modifying the side chains has led to compounds with improved potency and selectivity.
The future prospects for 2-Ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4-triazolo[3,2-b][1,< strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong strong
887219-43-4 (2-ethyl-5-(3-methoxyphenyl)(4-methylpiperazin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)